Cas no 1807077-75-3 (Ethyl 5-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 5-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)phenylacetate
• CAS No: 1807077-75-3
• MF: C₁₃H₉F₆NO₃S
• MW: 373.270883321762
• CID: 4945061
• Update Time: 2025-05-20

Ethyl 5-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H9F6NO3S/c1-2-22-10(21)5-8-3-7(6-20)4-9(24-13(17,18)19)11(8)23-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： KDXUOVLQRHIVBF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=CC(=C1OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 486
• XLogP3: 4.7
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 5-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)phenylacetate

Ethyl 5-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)phenylacetate: A Comprehensive Overview

Ethyl 5-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)phenylacetate, with the CAS number 1807077-75-3, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a cyano group, a trifluoromethoxy group, and a trifluoromethylthio group, all of which contribute to its distinctive chemical properties.

The cyano group attached to the phenyl ring imparts strong electron-withdrawing effects, enhancing the compound's reactivity in various chemical reactions. This feature makes it particularly useful in the synthesis of advanced materials and pharmaceutical intermediates. Recent studies have explored its role in the development of novel polymers with improved thermal stability and mechanical properties.

The trifluoromethoxy group is another key functional group in this compound. Its presence significantly influences the electronic environment of the molecule, making it highly susceptible to nucleophilic attacks. This characteristic has been leveraged in the design of new catalysts for organic transformations, particularly in the context of asymmetric synthesis.

The trifluoromethylthio group adds another layer of complexity to this compound's structure. This group not only enhances the molecule's stability but also introduces unique optical properties, which have been exploited in the development of advanced optical materials and sensors.

Recent research has focused on the synthesis and characterization of Ethyl 5-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)phenylacetate using cutting-edge techniques such as microwave-assisted synthesis and continuous flow chemistry. These methods have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production processes.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive molecules with potential anti-inflammatory and anticancer properties. In materials science, it is being investigated for its role in creating high-performance polymers with tailored functionalities.

Moreover, Ethyl 5-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)phenylacetate has been utilized in green chemistry initiatives due to its compatibility with environmentally friendly reaction conditions. Its ability to participate in atom-economical reactions has made it a valuable tool in sustainable chemical synthesis.

Looking ahead, ongoing studies aim to further unravel the full potential of this compound. Researchers are exploring its use in bioconjugation reactions, where it could serve as a versatile linker for attaching various functional groups to biomolecules. Additionally, its role in nanotechnology applications is being actively pursued, with potential uses in drug delivery systems and nanosensors.

In conclusion, Ethyl 5-cyano-2-trifluoromethoxy-3-(trifluoromethylthio)phenylacetate stands as a testament to the ingenuity of modern synthetic chemistry. With its unique structure and diverse applications, this compound continues to be a focal point for innovation across multiple scientific disciplines.